Cas no 1000577-91-2 (3-Bromo-4-isothiocyanatobenzonitrile)
1000577-91-2 structure
Product Name:3-Bromo-4-isothiocyanatobenzonitrile
CAS No:1000577-91-2
MF:C8H3BrN2S
MW:239.091819047928
MDL:MFCD09800816
CID:1124632
Update Time:2025-04-20
3-Bromo-4-isothiocyanatobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-isothiocyanatobenzonitrile
- Benzonitrile, 3-bromo-4-isothiocyanato-
- 2-Bromo-4-cyanophenylisothiocyanate
- 3-BroMo-4-Isothiocyanato-Benzonitrile
-
- MDL： MFCD09800816
- Inchi： 1S/C8H3BrN2S/c9-7-3-6(4-10)1-2-8(7)11-5-12/h1-3H
- InChI Key： TXSYSARBLBVCHQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C=CC=1N=C=S
Computed Properties
- Exact Mass: 237.92009
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.019 g/l) (25 º C),
- PSA: 36.15
3-Bromo-4-isothiocyanatobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019065136-5g |
2-Bromo-4-cyanophenyl isothiocyanate |
1000577-91-2 | 98% | 5g |
$556.50 | 2023-09-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B859412-1g |
3-Bromo-4-Isothiocyanato-Benzonitrile |
1000577-91-2 | ≥98% | 1g |
￥925.20 | 2022-09-29 | |
| Fluorochem | 035153-1g |
2-Bromo-4-cyanophenylisothiocyanate |
1000577-91-2 | 95% | 1g |
￡350.00 | 2022-03-01 | |
| Fluorochem | 035153-5g |
2-Bromo-4-cyanophenylisothiocyanate |
1000577-91-2 | 95% | 5g |
￡1149.00 | 2022-03-01 | |
| Fluorochem | 035153-250mg |
2-Bromo-4-cyanophenylisothiocyanate |
1000577-91-2 | 95% | 250mg |
￡190.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D625015-1g |
3-Bromo-4-Isothiocyanato-Benzonitrile |
1000577-91-2 | 97% | 1g |
$256 | 2024-05-23 | |
| Ambeed | A1150474-1g |
3-Bromo-4-isothiocyanatobenzonitrile |
1000577-91-2 | 98% | 1g |
$143.0 | 2024-04-26 | |
| eNovation Chemicals LLC | D625015-1g |
3-Bromo-4-Isothiocyanato-Benzonitrile |
1000577-91-2 | 97% | 1g |
$256 | 2025-02-19 | |
| A2B Chem LLC | AA00793-250mg |
Benzonitrile, 3-bromo-4-isothiocyanato- |
1000577-91-2 | 95% | 250mg |
$363.00 | 2024-04-20 | |
| A2B Chem LLC | AA00793-1g |
Benzonitrile, 3-bromo-4-isothiocyanato- |
1000577-91-2 | 95% | 1g |
$632.00 | 2024-04-20 |
3-Bromo-4-isothiocyanatobenzonitrile Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
1000577-91-2 (3-Bromo-4-isothiocyanatobenzonitrile) Related Products
- 622-59-3(4-Methylphenyl Isothiocyanate)
- 2719-32-6(p-Cyanophenyl Isothiocyanate)
- 3125-78-8(3-cyanophenyl isothiocyanate)
- 185500-58-7(1,3-Benzenedicarbonitrile, 5-isothiocyanato-)
- 81431-98-3(2-Cyanophenyl isothiocyanate)
- 79121-27-0(N-Methylene-p-cyanoaniline)
- 145689-84-5(Benzene, 5-bromo-2-isothiocyanato-1,3-bis(1-methylethyl)-)
- 40046-30-8(3,5-Dimethylphenyl isothiocyanate)
- 621-30-7(m-Tolyl isothiocyanate)
- 300627-53-6(Benzonitrile, 2-iodo-4-isothiocyanato-)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk